Bastadin-19

• Molecular Formula: C34H27Br5N4O8
• Molecular Weight: 1019.1 g/mol
• IUPAC Name: (12E,25E)-5,16,21,32,36-pentabromo-4,17-dihydroxy-12,25-bis(hydroxyimino)-2,19-dioxa-10,27-diazapentacyclo[28.2.2.220,23.13,7.114,18]octatriaconta-1(32),3,5,7(38),14(37),15,17,20(36),21,23(35),30,33-dodecaene-11,26-dione
• InChI: InChI=1S/C34H27Br5N4O8/c35-20-7-16-1-2-27(20)50-28-14-17(8-21(36)30(28)44)4-6-41-34(47)26(43-49)13-19-9-22(37)31(45)29(15-19)51-32-23(38)10-18(11-24(32)39)12-25(42-48)33(46)40-5-3-16/h1-2,7-11,14-15,44-45,48-49H,3-6,12-13H2,(H,40,46)(H,41,47)/b42-25+,43-26+
• InChI Key: AHBBQQLIUBAPCY-DCRHPOARSA-N
• Isomeric SMILES: C1CNC(=O)/C(=N/O)/CC2=CC(=C(C(=C2)Br)OC3=C(C(=CC(=C3)C/C(=N\O)/C(=O)NCCC4=CC(=C(C(=C4)Br)O)OC5=C(C=C1C=C5)Br)Br)O)Br
• Canonical SMILES: C1CNC(=O)C(=NO)CC2=CC(=C(C(=C2)Br)OC3=C(C(=CC(=C3)CC(=NO)C(=O)NCCC4=CC(=C(C(=C4)Br)O)OC5=C(C=C1C=C5)Br)Br)O)Br

Description

(E,E)-bastadin 19 is a macrocyclic lactam with oximo amide groups having a -E,E configuration. Isolated from the marine sponge Ianthella, it has been shown to exhibit calcium channel modulatory activity. It has a role as a metabolite and a calcium channel modulator. It is an organobromine compound, a polyphenol, a lactam, a macrocycle, a ketoxime and a cyclic ether.

Scientific Research Applications

Insights on Bastadin-19 and Related Compounds

Bastadin-19, a compound belonging to the bastadin class of bromotyrosine derivatives, has been a subject of interest in various scientific studies. These studies provide insights into the chemical structure, biological activity, and potential applications of Bastadin-19 and related compounds.

• Chemical Structure and Isolation : Bastadin-19, identified as (E,Z)-bastadin 19, is a diastereoisomer of the known (E,E)-bastadin 19. It was isolated from the sponge Ianthella cf. reticulata, alongside other bastadins and compounds. This research contributed to the understanding of the chemical diversity and structure of bastadins, which are key in determining their biological activities (Calcul et al., 2010).

• Selective Inhibition of Endothelial Cells : Bastadins, including Bastadin-19, have been found to inhibit the proliferation of endothelial cells selectively. This suggests potential applications in targeting diseases where endothelial cell proliferation is a factor, such as cancer and angiogenesis-related disorders. The study highlights the importance of the macrocyclic structure of bastadins in this selective activity (Aoki et al., 2006).

• Modulation of Calcium Channels : Bastadin-19 is reported to modulate the skeletal isoform of the ryanodine-sensitive sarcoplasmic reticulum calcium channel. This modulation involves the FKBP12/RyR-1 complex and represents a novel mechanism of action, suggesting potential therapeutic applications in diseases related to calcium channel dysfunction (Mack et al., 1994).

• Anti-Angiogenic Activity : Bastadin-6, a related compound, was found to inhibit angiogenesis by inducing selective apoptosis in endothelial cells. This points to a broader scope of anti-angiogenic activities within the bastadin family, which could include Bastadin-19 (Aoki et al., 2006).

• Cytotoxicity and Selectivity : Studies have shown that certain bastadins, including Bastadin-19, exhibit cytotoxic activities towards various cancer cell lines. This cytotoxicity, coupled with the selectivity towards specific cell types, makes bastadins potential candidates for anti-cancer drug development (Greve et al., 2008).

• Nano Molecule Applications : Bastadins have been studied in the context of nano molecule applications, particularly in the treatment of human cancer cells, tissues, and tumors. This research opens up possibilities for the use of bastadins, like Bastadin-19, in advanced drug delivery systems (Heidari, 2018).

• Inosine 5′-Phosphate Dehydrogenase (IMPDH) Inhibition : Bastadins have been evaluated as inhibitors of IMPDH, a target for immunosuppressive and antiviral drugs. This suggests potential applications of Bastadin-19 in these therapeutic areas (Jaspars et al., 1994).

• Pleiotropic Anti-Cancer Effects : Bastadins exhibit a range of anti-cancer effects, from apoptosis to anti-angiogenic and anti-migratory effects. This highlights their potential as multi-targeted anti-cancer agents (Mathieu et al., 2013).

• Protein Kinase Inhibition : Some bastadins, including Bastadin-19, have shown potent inhibition of various protein kinases, suggesting a potential role in diseases where kinase dysregulation is a factor (Niemann et al., 2013).

• Structure-Activity Relationships : Research on bastadins, including Bastadin-19, has led to insights into their structure-activity relationships, guiding the development of more effective derivatives and analogs for therapeutic applications (Kotoku et al., 2008).